Cas no 898457-53-9 (3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 898457-53-9
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 6352098
• PubChem ID: 16231430
• Update Time: 2025-07-09

3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• AKOS001392722
• 898457-53-9
• CCG-292983
• 3-butyl-8-(furan-2-ylmethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z237733622
• UPCMLD0ENAT5821743:001
• F2542-1520
• 2-butyl-6-(furan-2-ylmethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C19H23N5O3/c1-5-6-9-22-17(25)15-16(21(4)19(22)26)20-18-23(11-14-8-7-10-27-14)12(2)13(3)24(15)18/h7-8,10H,5-6,9,11H2,1-4H3
• InChI Key： DNRWQQDKFHBYNH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CC4=CC=CO4)C(C)=C(C)N32)N(C)C(N1CCCC)=O

Computed Properties

• Exact Mass: 369.18008961g/mol
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76Ų

Additional information on 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 898457-53-9)

The compound 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 898457-53-9) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of a furan-2-yl moiety and a butyl side chain in its structure makes it a unique candidate for studying structure-activity relationships (SAR) in drug discovery.

In the context of current scientific trends, researchers are increasingly focusing on heterocyclic compounds like imidazo[1,2-g]purines for their diverse biological activities. The furan ring, a common motif in bioactive molecules, is known to contribute to enhanced binding affinity and metabolic stability. This has led to a surge in searches for "furan derivatives in drug design" and "imidazo[1,2-g]purine synthesis," reflecting the growing interest in such scaffolds.

The compound's CAS No. 898457-53-9 is often queried in databases like PubChem and Reaxys, highlighting its relevance in chemical research. Its 1,6,7-trimethyl substitution pattern is particularly noteworthy, as methyl groups can influence lipophilicity and bioavailability—key factors in optimizing drug-like properties. Recent publications have explored similar structures for their potential as kinase inhibitors or anti-inflammatory agents, aligning with the demand for targeted therapies in precision medicine.

From a synthetic chemistry perspective, the preparation of 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step reactions, including cyclocondensation and N-alkylation strategies. These methods are frequently searched by organic chemists seeking "efficient purine ring formation" or "selective N-methylation techniques." The compound's solid-state properties, such as crystallinity and solubility, are also critical for formulation scientists, as evidenced by queries like "purine dione solubility enhancement."

In drug development pipelines, analogs of this compound have shown promise in modulating adenosine receptors—a hot topic given the rising interest in neurological disorders and cardiovascular diseases. The butyl chain at the 3-position may offer insights into optimizing receptor subtype selectivity, a recurring theme in forums discussing "GPCR-targeted drug design." Additionally, its imidazo[1,2-g]purine core shares structural features with FDA-approved drugs, making it a valuable reference for medicinal chemists.

Environmental and regulatory considerations are equally important. While not classified as hazardous, the compound's biodegradation pathways and eco-toxicological profile are subjects of emerging research, addressing queries like "green chemistry approaches for heterocycles." Its stability under physiological conditions also makes it a candidate for prodrug development, a trending area in pharmaceutical sciences.

In summary, 3-butyl-8-(furan-2-yl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 898457-53-9) represents a multifaceted research tool with applications spanning synthetic chemistry, drug discovery, and material science. Its structural complexity and functional group diversity continue to inspire innovative studies, answering pressing questions in modern bioorganic chemistry.